Cas no 1267595-19-6 ((3-(4-Ethoxyphenyl)-5-methylisoxazol-4-yl)methanol)

• Product Name: (3-(4-Ethoxyphenyl)-5-methylisoxazol-4-yl)methanol
• CAS No: 1267595-19-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 1084766
• PubChem ID: 73553850
• Update Time: 2025-04-20

(3-(4-Ethoxyphenyl)-5-methylisoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(4-Ethoxyphenyl)-5-methylisoxazol-4-yl)methanol
• [3-(4-ethoxyphenyl)-5-methyl-isoxazol-4-yl]methanol
• 1267595-19-6

• Inchi： 1S/C13H15NO3/c1-3-16-11-6-4-10(5-7-11)13-12(8-15)9(2)17-14-13/h4-7,15H,3,8H2,1-2H3
• InChI Key： RATZZEODQJAJBG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C(C2C=CC(=CC=2)OCC)=N1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų